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Compound of Interest

Compound Name: Docosane

Cat. No.: B166348

Docosane (C22H46) is a linear long-chain alkane recognized for its unique thermal properties
and potential as a specialty chemical in various industrial applications. Its primary uses are
centered on its function as a phase change material (PCM) for thermal energy storage and as
a potential additive in advanced lubricant formulations. This document provides detailed
application notes and experimental protocols for researchers and scientists exploring the utility
of docosane.

Application Notes
Docosane as a Phase Change Material (PCM)

Docosane is highly valued as an organic PCM due to its high latent heat of fusion and a phase
transition temperature suitable for low-temperature thermal energy storage.[1][2] Its melting
point, which is in the range of human comfort and electronic device operation, makes it ideal for
applications in smatrt textiles, passive cooling of electronics, and solar energy systems.[1][2]

e Mechanism of Action: As a PCM, docosane absorbs and stores large amounts of thermal
energy at a nearly constant temperature as it transitions from a solid to a liquid state (melts).
This stored latent heat is released back into the environment when the temperature drops,
and the material solidifies. This process allows for effective thermal regulation.

o Key Applications:

o Thermal Regulating Fabrics: Microencapsulated docosane can be embedded into textiles
to create fabrics that actively manage temperature, absorbing body heat when the wearer
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is hot and releasing it when they are cold.[2]

o Passive Cooling of Electronics: By incorporating docosane into heat sinks, it can absorb
waste heat from electronic components, preventing overheating and improving device
reliability.[1][2]

o Solar Thermal Energy Storage: Docosane is used in systems that capture and store solar
energy for later use, such as in solar space heating.[1][2]

Encapsulation: To be used effectively in many systems, docosane is often
microencapsulated.[3][4] This involves enclosing nano- or micro-sized droplets of docosane
within a stable polymer shell (e.g., polyurethane or organosilica).[1][3] Encapsulation
contains the liquid phase, prevents leakage, and increases the surface area for improved
heat transfer.[4]

Docosane in Lubricant Formulations

Due to its long carbon chain, n-docosane has applications as an additive in industrial
lubricants and greases.[5] While not a conventional primary lubricant, its properties as a long-
chain alkane suggest its utility in specialized scenarios requiring enhanced boundary
lubrication.

e Mechanism of Action: In lubricant formulations, long-chain alkanes like docosane can
function as boundary lubricity additives.[6] Below its melting point, docosane can exist as a
solid particle dispersed within a base oil. These solid particles can form a protective,
sacrificial lubricating film between moving surfaces under high-load, low-speed conditions,
minimizing direct metal-to-metal contact and reducing wear. The long, straight-chain
molecules can adsorb onto metal surfaces, creating a barrier that reduces friction.

Potential Applications:

o Grease and Paste Formulations: As a solid lubricant component, docosane can be
formulated into greases to enhance their load-carrying capacity and prevent scuffing and
wear.

o High-Temperature Viscosity Modification: Above its melting point, docosane becomes a
viscous liquid. This property could be leveraged in applications where maintaining
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lubricant viscosity at elevated temperatures is critical.

o Metalworking Fluids: Long-chain alkanes are used in drawing and stamping applications,
where their high viscosity provides tenacity to the lubricant film.[5]

Quantitative Data Presentation

The physical and thermal properties of docosane are summarized below. These
characteristics are critical for its application as both a PCM and a lubricant additive.

Property Value Source(s)
Chemical Formula C22H46 [3]
Molecular Weight 310.61 g/mol
Appearance Col.orless/White Crystalline 3]
Solid
Melting Point 42-45 °C (108-113 °F) [3]
Boiling Point 369 °C (696 °F) [3]
Density (Solid) ~0.794 g/cm? at 20 °C
Latent Heat of Fusion ~249 kJ/kg (249 J/g) [4]
Flash Point 113 °C (235 °F)

B Insoluble in water; Soluble in
Solubility _ [3]
organic solvents

Experimental Protocols
Protocol 1: Evaluation of Docosane as a Phase Change
Material

This protocol details the characterization of docosane's thermal properties using Differential
Scanning Calorimetry (DSC), a standard technique for evaluating PCMs.

Objective: To determine the melting temperature and latent heat of fusion of docosane.
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Materials & Equipment:

N-Docosane (99% purity)

Differential Scanning Calorimeter (DSC)

Hermetic aluminum pans and lids

Crimping press for sealing pans

Inert gas supply (Nitrogen or Argon)

Microbalance

Procedure:
e Sample Preparation:

1. Using a microbalance, accurately weigh 5-10 mg of n-docosane directly into a hermetic
aluminum DSC pan.

2. Place a lid on the pan and seal it using a crimping press. Ensure a hermetic seal to
prevent any loss of material during heating.

3. Prepare an identical empty, sealed pan to be used as a reference.
e DSC Instrument Setup:
1. Place the prepared sample pan and the reference pan into the DSC cell.

2. Purge the DSC cell with an inert gas (e.g., Nitrogen) at a constant flow rate (e.g., 50
mL/min) to provide an inert atmosphere.

e Thermal Program:

1. Equilibrate the sample at a temperature well below the expected melting point, for
example, 0 °C.

2. Hold isothermally for 5 minutes to ensure thermal stability.
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3. Ramp the temperature up to a point well above the expected melting point, for example,
80 °C, at a controlled heating rate (e.g., 10 °C/min).

4. Cool the sample back down to the starting temperature (0 °C) at the same controlled rate
(20 °C/min).

5. Perform a second heating and cooling cycle under the same conditions to ensure thermal
history is removed and to check for reproducibility.

o Data Analysis:

1. Analyze the heat flow versus temperature curve (thermogram) from the second heating
cycle.

2. The melting event will appear as an endothermic peak.

3. Determine the onset temperature (start of melting) and the peak temperature (melting
point).

4. Integrate the area under the melting peak to calculate the latent heat of fusion (AHm) in
Joules per gram (J/qg).

Protocol 2: Evaluation of Docosane as a Boundary
Lubricant Additive

This protocol describes a method for evaluating the effect of docosane as a solid additive on
the tribological performance of a lubricating grease using a four-ball tester.

Objective: To measure the impact of docosane on the coefficient of friction and wear
resistance of a base grease.

Materials & Equipment:
o Base grease (e.g., Lithium complex grease)
* N-Docosane powder (micronized)

e Four-ball tribometer
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Standard steel test balls (e.g., AlSI 52100 steel)

High-frequency reciprocating rig (optional, for sliding wear tests)

Optical microscope or profilometer for wear scar measurement

Ultrasonic bath and solvents (e.g., heptane, acetone) for cleaning

Procedure:

e Lubricant Formulation:

1. Prepare a control sample using only the base grease.

2. Prepare a test sample by dispersing a specific concentration of micronized docosane
powder (e.g., 1% by weight) into the base grease.

3. Use a mechanical stirrer or three-roll mill to ensure a uniform and stable dispersion of the
docosane patrticles.

o Four-Ball Wear Test (ASTM D4172):

1. Thoroughly clean four new steel balls with solvents in an ultrasonic bath and allow them to
dry completely.

2. Secure three balls in the test cup of the four-ball tester. Fill the cup with the test lubricant
(either control or docosane-enhanced grease) until the balls are covered.

3. Lock the fourth ball into the upper chuck.

4. Assemble the test cup into the machine.

5. Set the test parameters. A typical condition for grease is:

» Load: 40 kgf (392 N)

= Speed: 1200 rpm

= Temperature: 75 °C
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= Duration: 60 minutes

6. Run the test. The machine will record the frictional torque throughout the test.

7. After the test, disassemble the apparatus, retrieve the three lower balls, and clean them
with solvent.

o Data Analysis:

1. Coefficient of Friction: Calculate the average coefficient of friction from the frictional torque
data recorded during the test.

2. Wear Scar Measurement: Using an optical microscope, measure the diameter of the wear
scars on the three stationary balls in two perpendicular directions. Calculate the average
wear scar diameter (WSD).

3. Comparison: Compare the average coefficient of friction and the average WSD of the
docosane-enhanced grease with the control base grease. A lower coefficient of friction
and a smaller WSD indicate improved lubricating performance.[7]

Visualizations

The following diagrams illustrate key concepts related to docosane's applications.

Liquid State (High Temp)

Docosane (Liquid)
Melting Disordered State
(Latent Heat Absorbed)

Solid State (Low Temp)

Docosane (Solid)
Ordered Crystalline Structure

Solidification
(Latent Heat Released)

Click to download full resolution via product page

Docosane's thermal energy storage mechanism as a Phase Change Material (PCM).
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Experimental workflow for evaluating docosane as a lubricant additive.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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